Cas no 1797618-67-7 (1H-Pyrazole-3-carboxamide, N-(1-cyano-1-methylethyl)-1-(4-fluorophenyl)-5-methyl-)

• Product Name: 1H-Pyrazole-3-carboxamide, N-(1-cyano-1-methylethyl)-1-(4-fluorophenyl)-5-methyl-
• CAS No: 1797618-67-7
• MF: C₁₅H₁₅FN₄O
• MW: 286.304206132889
• CID: 6140920
• PubChem ID: 75446800
• Update Time: 2025-10-23

1H-Pyrazole-3-carboxamide, N-(1-cyano-1-methylethyl)-1-(4-fluorophenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxamide, N-(1-cyano-1-methylethyl)-1-(4-fluorophenyl)-5-methyl-
• N-(2-cyanopropan-2-yl)-1-(4-fluorophenyl)-5-methylpyrazole-3-carboxamide
• N-(1-cyano-1-methylethyl)-1-(4-fluorophenyl)-5-methyl-1H-pyrazole-3-carboxamide
• EN300-26687337
• Z1608520107
• 1797618-67-7
• AKOS033462147

• Inchi： 1S/C15H15FN4O/c1-10-8-13(14(21)18-15(2,3)9-17)19-20(10)12-6-4-11(16)5-7-12/h4-8H,1-3H3,(H,18,21)
• InChI Key： TZLBUOPXSGVOGA-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C=C2)C(C)=CC(C(NC(C#N)(C)C)=O)=N1

Computed Properties

• Exact Mass: 286.12298928g/mol
• Monoisotopic Mass: 286.12298928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 70.7Ų

Additional information on 1H-Pyrazole-3-carboxamide, N-(1-cyano-1-methylethyl)-1-(4-fluorophenyl)-5-methyl-

Recent Advances in the Study of 1H-Pyrazole-3-carboxamide, N-(1-cyano-1-methylethyl)-1-(4-fluorophenyl)-5-methyl- (CAS: 1797618-67-7)

The compound 1H-Pyrazole-3-carboxamide, N-(1-cyano-1-methylethyl)-1-(4-fluorophenyl)-5-methyl- (CAS: 1797618-67-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole-carboxamide scaffold and fluorophenyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 1797618-67-7. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. The researchers employed a multi-step reaction sequence, starting from commercially available 4-fluorophenylhydrazine, to achieve a final yield of 78%. This advancement is critical for facilitating further preclinical and clinical studies.

Pharmacological evaluations have revealed that 1797618-67-7 exhibits potent inhibitory activity against specific kinase targets implicated in inflammatory and oncogenic pathways. In vitro assays demonstrated a 50% inhibitory concentration (IC50) of 12 nM for the compound against a key kinase, suggesting its potential as a lead candidate for kinase inhibitor development. Additionally, in vivo studies in murine models showed significant reduction in tumor growth and inflammatory markers, further supporting its therapeutic potential.

Another noteworthy finding comes from a 2024 study in Bioorganic & Medicinal Chemistry Letters, which explored the structure-activity relationship (SAR) of 1797618-67-7 derivatives. The research highlighted the importance of the cyano and fluorophenyl groups in maintaining high binding affinity and selectivity. Modifications to these moieties resulted in varied biological activities, providing a roadmap for future analog design.

Despite these promising results, challenges remain in the development of 1797618-67-7 as a therapeutic agent. Issues such as metabolic stability and bioavailability need to be addressed through further structural optimization. Current efforts are focused on prodrug strategies and formulation improvements to enhance its pharmacokinetic profile.

In conclusion, 1H-Pyrazole-3-carboxamide, N-(1-cyano-1-methylethyl)-1-(4-fluorophenyl)-5-methyl- (1797618-67-7) represents a compelling candidate for drug discovery, particularly in the areas of oncology and inflammation. Continued research into its mechanism, SAR, and delivery systems will be essential to fully realize its therapeutic potential. The recent advancements underscore the importance of this compound in the evolving landscape of chemical biology and medicinal chemistry.